Cas no 1805519-13-4 (4-Bromo-3-chloromethyl-5-(trifluoromethyl)pyridine)

• Product Name: 4-Bromo-3-chloromethyl-5-(trifluoromethyl)pyridine
• CAS No: 1805519-13-4
• MF: C₇H₄BrClF₃N
• MW: 274.465570449829
• CID: 4900258
• Update Time: 2025-08-04

4-Bromo-3-chloromethyl-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-chloromethyl-5-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4BrClF3N/c8-6-4(1-9)2-13-3-5(6)7(10,11)12/h2-3H,1H2
• InChI Key： STSKHDIPRLXDIQ-UHFFFAOYSA-N
• SMILES： BrC1C(CCl)=CN=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• XLogP3: 2.8
• Topological Polar Surface Area: 12.9

Additional information on 4-Bromo-3-chloromethyl-5-(trifluoromethyl)pyridine

4-Bromo-3-chloromethyl-5-(trifluoromethyl)pyridine: A Comprehensive Overview

4-Bromo-3-chloromethyl-5-(trifluoromethyl)pyridine, also known by its CAS number 1805519-13-4, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, and features a unique combination of substituents that confer it with distinctive chemical properties. The presence of bromine, chloromethyl, and trifluoromethyl groups at specific positions on the pyridine ring makes this compound a valuable building block in various chemical synthesis processes.

The structure of 4-Bromo-3-chloromethyl-5-(trifluoromethyl)pyridine is characterized by its pyridine core, with substituents at positions 3, 4, and 5. The bromine atom at position 4 imparts electron-withdrawing effects, while the chloromethyl group at position 3 introduces both electron-donating and leaving group properties. The trifluoromethyl group at position 5 further enhances the compound's stability and reactivity due to its strong electron-withdrawing nature. This combination of substituents makes the compound highly versatile in synthetic applications.

Recent studies have highlighted the potential of 4-Bromo-3-chloromethyl-5-(trifluoromethyl)pyridine in the development of advanced materials, particularly in the field of organometallic chemistry. Researchers have explored its use as a precursor for synthesizing metal complexes with tailored electronic properties. For instance, its ability to coordinate with transition metals such as palladium and nickel has been leveraged to create catalysts for cross-coupling reactions, which are pivotal in drug discovery and polymer synthesis.

In addition to its role in organometallic chemistry, 4-Bromo-3-chloromethyl-5-(trifluoromethyl)pyridine has found applications in medicinal chemistry. Its unique electronic properties make it an ideal candidate for designing bioactive molecules with high selectivity and potency. Recent research has focused on its potential as a lead compound for developing anti-cancer agents, where its ability to modulate specific cellular pathways has shown promising results.

The synthesis of 4-Bromo-3-chloromethyl-5-(trifluoromethyl)pyridine involves a multi-step process that typically begins with the preparation of a pyridine derivative followed by successive substitution reactions to introduce the desired substituents. The use of advanced catalytic systems and green chemistry principles has significantly improved the efficiency and sustainability of these synthetic routes. For example, recent advancements in palladium-catalyzed cross-coupling reactions have enabled the precise installation of the chloromethyl group under mild conditions.

The physical properties of 4-Bromo-3-chloromethyl-5-(trifluoromethyl)pyridine, including its melting point, boiling point, and solubility, are critical factors that influence its application in various chemical processes. Studies have shown that the compound exhibits good solubility in common organic solvents such as dichloromethane and acetonitrile, making it suitable for solution-based reactions. Its thermal stability is also noteworthy, allowing it to withstand high temperatures during certain synthesis steps without undergoing decomposition.

In terms of environmental impact, researchers have evaluated the biodegradation potential of 4-Bromo-3-chloromethyl-5-(trifluoromethyl)pyridine. Preliminary studies suggest that under aerobic conditions, the compound can undergo microbial degradation, albeit at a slower rate compared to simpler organic compounds. This information is crucial for assessing its environmental fate and ensuring responsible handling during industrial applications.

The increasing demand for highly functionalized pyridine derivatives has positioned 4-Bromo-3-chloromethyl-5-(trifluoromethyl)pyridine as a key intermediate in various chemical industries. Its role as a versatile building block is expected to grow further as new applications emerge across diverse fields such as agrochemistry, pharmaceuticals, and electronic materials.